4-(4-methoxybenzenesulfonyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}butanamide

• IUPAC Name: 4-(4-methoxyphenyl)sulfonyl-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]butanamide
• InChI: InChI=1S/C18H19N3O5S2/c1-25-13-6-8-15(9-7-13)28(23,24)11-3-5-16(22)19-18-21-20-17(26-18)12-14-4-2-10-27-14/h2,4,6-10H,3,5,11-12H2,1H3,(H,19,21,22)
• InChI Key: BEEYXZMKDLHWGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NN=C(O2)CC3=CC=CS3
• Molecular Formula: C18H19N3O5S2
• Molecular Weight: 421.5 g/mol

Description

The compound “4-(4-methoxybenzenesulfonyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}butanamide” is a complex organic molecule. It contains several functional groups including a methoxy group, a benzenesulfonyl group, a butanamide group, and an oxadiazole ring. The presence of these functional groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The presence of the oxadiazole ring, for example, might make it susceptible to reactions with nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Medicinal Chemistry and Pharmaceutical Uses

Hydrazine-based compounds, including VU0633772-1, play a significant role in medicinal chemistry. Researchers have investigated their potential as pharmaceutical agents due to their diverse biological effects. . While exploring these applications, scientists aim to develop novel drugs and therapeutic agents.

Biological Activity

Thiophene derivatives, such as VU0633772-1, have fascinated scientists as potential biologically active compounds. Their unique structure and properties make them promising candidates for drug development. .

Ligand Precursors in Metal Coordination

Hydrazine-based compounds serve as ligand precursors for the formation of bidentate Schiff base ligands. These ligands play a crucial role in metal coordination chemistry. .

Synthesis of Thiophene Analogues

VU0633772-1, with its thiophene core, contributes to the synthesis of thiophene analogues. These analogues may exhibit enhanced biological activity or improved pharmacokinetic properties. .

Antibacterial Activity

In the context of antibacterial research, compounds like VU0633772-1 are screened for their efficacy against bacterial strains. . Understanding their mode of action and interactions with bacterial targets is crucial for drug development.

Potential Pesticidal Uses

Hydrazine-based compounds have been investigated for their pesticidal properties. Researchers explore their effectiveness in controlling pests and plant diseases. .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, studying its behavior under different conditions, or exploring its potential uses in fields like medicine or materials science.